2-[1-(2-Hydroxy-5-methoxybenzoyl)piperidin-2-yl]acetic acid

• IUPAC Name: 2-[1-(2-hydroxy-5-methoxybenzoyl)piperidin-2-yl]acetic acid
• InChI: InChI=1S/C15H19NO5/c1-21-11-5-6-13(17)12(9-11)15(20)16-7-3-2-4-10(16)8-14(18)19/h5-6,9-10,17H,2-4,7-8H2,1H3,(H,18,19)
• InChI Key: QLAGTCJBJJGMSG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)O)C(=O)N2CCCCC2CC(=O)O
• Molecular Formula: C15H19NO5
• Molecular Weight: 293.31 g/mol

Description

2-[1-(2-Hydroxy-5-methoxybenzoyl)piperidin-2-yl]acetic acid, also known as HMPA, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a derivative of piperidine and has a unique chemical structure that makes it a promising candidate for various biomedical applications.

Mechanism of Action

The mechanism of action of 2-[1-(2-Hydroxy-5-methoxybenzoyl)piperidin-2-yl]acetic acid is not fully understood yet. However, it is believed that this compound exerts its therapeutic effects by modulating various biochemical pathways in the body. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in the progression of diseases.
Biochemical and Physiological Effects:
2-[1-(2-Hydroxy-5-methoxybenzoyl)piperidin-2-yl]acetic acid has been shown to have several biochemical and physiological effects on the body. It has been found to have antioxidant and anti-inflammatory properties, which make it a potential candidate for the treatment of oxidative stress-related diseases. It has also been shown to modulate the immune system and enhance the body's natural defense mechanisms.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-[1-(2-Hydroxy-5-methoxybenzoyl)piperidin-2-yl]acetic acid is its high purity and stability, which makes it a suitable compound for various lab experiments. However, the limitations of 2-[1-(2-Hydroxy-5-methoxybenzoyl)piperidin-2-yl]acetic acid include its high cost and the lack of sufficient data on its toxicity and safety profile.

Future Directions

There are several future directions for the research on 2-[1-(2-Hydroxy-5-methoxybenzoyl)piperidin-2-yl]acetic acid. One of the potential areas of research is the development of 2-[1-(2-Hydroxy-5-methoxybenzoyl)piperidin-2-yl]acetic acid-based drugs for the treatment of cancer and neurodegenerative diseases. Another potential area of research is the investigation of the safety and toxicity profile of 2-[1-(2-Hydroxy-5-methoxybenzoyl)piperidin-2-yl]acetic acid to determine its suitability for clinical use.
Conclusion:
In conclusion, 2-[1-(2-Hydroxy-5-methoxybenzoyl)piperidin-2-yl]acetic acid is a promising compound that has shown potential therapeutic applications in various biomedical fields. Its unique chemical structure and biochemical properties make it a suitable candidate for further research and development. However, more studies are needed to fully understand its mechanism of action and safety profile before it can be used in clinical settings.

Synthesis Methods

The synthesis of 2-[1-(2-Hydroxy-5-methoxybenzoyl)piperidin-2-yl]acetic acid involves the reaction of 2-hydroxy-5-methoxybenzoic acid with piperidin-2-ylacetic acid in the presence of a suitable catalyst. The reaction yields 2-[1-(2-Hydroxy-5-methoxybenzoyl)piperidin-2-yl]acetic acid as a white crystalline solid with high purity and yield.

Scientific Research Applications

2-[1-(2-Hydroxy-5-methoxybenzoyl)piperidin-2-yl]acetic acid has been extensively studied for its potential therapeutic applications in various biomedical fields. It has shown promising results in the treatment of several diseases, including cancer, Alzheimer's disease, and Parkinson's disease.